Cas no 2020402-43-9 (4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine)

4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine structure
2020402-43-9 structure
Product Name:4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine
CAS No:2020402-43-9
MF:C16H10Br2N2
MW:390.072001934052
CID:5736797
PubChem ID:155905805
Update Time:2023-11-10

4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine Chemical and Physical Properties

Names and Identifiers

    • starbld0002368
    • 2020402-43-9
    • 4,4'-(2,5-Dibromo-1,4-phenylene)dipyridine
    • Pyridine, 4,4'-(2,5-dibromo-1,4-phenylene)bis-
    • Inchi: 1S/C16H10Br2N2/c17-15-10-14(12-3-7-20-8-4-12)16(18)9-13(15)11-1-5-19-6-2-11/h1-10H
    • InChI Key: PQFVIWWYDZQDFI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1C1C=CN=CC=1)Br)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 389.91902g/mol
  • Monoisotopic Mass: 387.92107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.633±0.06 g/cm3(Predicted)
  • Boiling Point: 447.1±40.0 °C(Predicted)
  • pka: 3.83±0.10(Predicted)
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